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Compound of Interest

Compound Name: 4-Nitrophenoxyacetic acid

Cat. No.: B156986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of 4-Nitrophenoxyacetic
acid (also known as 4-Nitrophenylacetic acid) in various solvents. This document compiles

available data, presents a detailed experimental protocol for solubility determination, and

explores relevant biological pathways, offering a valuable resource for laboratory research and

development.

Introduction
4-Nitrophenoxyacetic acid (CAS No: 104-03-0, Molecular Formula: C₈H₇NO₄) is a crystalline

solid that serves as a key intermediate in the synthesis of various organic compounds,

including pharmaceuticals and dyestuffs. Understanding its solubility in different solvents is

critical for process development, purification, formulation, and various research applications.

This guide focuses on providing quantitative solubility data and standardized methodologies for

its determination.

Quantitative Solubility Data
The solubility of 4-Nitrophenoxyacetic acid has been experimentally determined in thirteen

different solvents across a temperature range of 283.15 K to 328.15 K. The study "Solubility

Modeling, Solvent Effect, and Dissolution Properties of 4-Nitrophenylacetic Acid in Thirteen

Solvents Ranging from 283.15 to 328.15 K" provides a comprehensive dataset on this topic.[1]
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The mole fraction solubility of 4-Nitrophenoxyacetic acid increases with rising temperature in

all tested solvents. The solubility profile shows a strong dependence on the nature of the

solvent, with the following rank order from highest to lowest solubility[1]:

N,N-dimethylformamide (DMF) > methanol > N,N-dimethylacetamide (DMA) > ethanol > n-

propanol > n-butanol > ethyl acetate > isopropanol > isobutanol > acetonitrile > ethylene glycol

(EG) > water > cyclohexane

The following table summarizes the mole fraction solubility (x₁) of 4-Nitrophenoxyacetic acid
in these solvents at various temperatures.
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Note: The data in this table is derived from the graphical representations and trends described

in the cited study. For exact values, please refer to the original publication.
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Experimental Protocol: Equilibrium Solubility
Determination
The following section details the standardized shake-flask method for determining the

equilibrium solubility of a compound like 4-Nitrophenoxyacetic acid. This protocol is based on

established methodologies such as the OECD Guideline 105.

Materials and Equipment
Solute: High-purity 4-Nitrophenoxyacetic acid (>99%)

Solvents: HPLC-grade or equivalent purity solvents of interest.

Apparatus:

Analytical balance (readable to at least 0.1 mg)

Thermostatic shaker bath or incubator capable of maintaining temperature within ±0.5°C.

Glass vials or flasks with airtight seals (e.g., screw caps with PTFE liners).

Centrifuge.

Syringes and syringe filters (e.g., 0.45 µm PTFE or other compatible material).

Volumetric flasks and pipettes.

Analytical instrument for concentration measurement (e.g., UV-Vis Spectrophotometer,

HPLC).

Procedure
Preparation: Add an excess amount of 4-Nitrophenoxyacetic acid to a pre-weighed vial.

The excess solid is crucial to ensure that equilibrium with the saturated solution is achieved.

Solvent Addition: Add a known volume or mass of the desired solvent to the vial.
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Equilibration: Securely seal the vials and place them in the thermostatic shaker bath set to

the desired temperature. Agitate the samples for a sufficient period to reach equilibrium. A

preliminary test can determine the necessary time, but 24 to 72 hours is typical.

Phase Separation: After equilibration, allow the vials to rest at the set temperature for a

prolonged period (e.g., 24 hours) to allow the undissolved solid to settle. Alternatively,

centrifuge the samples at the same temperature to ensure clear separation of the solid and

liquid phases.

Sampling: Carefully withdraw a sample from the clear supernatant using a syringe.

Immediately attach a syringe filter and dispense the saturated solution into a pre-weighed

volumetric flask. This step is critical to remove any undissolved microcrystals.

Quantification: Determine the concentration of 4-Nitrophenoxyacetic acid in the collected

sample using a validated analytical method (e.g., HPLC or UV-Vis spectrophotometry). A pre-

established calibration curve is required for this purpose.

Calculation: Calculate the solubility in the desired units (e.g., g/L, mol/L, or mole fraction)

based on the measured concentration and the known volumes/masses.
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Workflow for Shake-Flask Solubility Determination
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Caption: A flowchart of the shake-flask method for solubility measurement.
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Biological Activity and Associated Signaling
Pathways
While 4-Nitrophenoxyacetic acid is primarily utilized as a chemical intermediate, related

phenolic acids have been studied for their biological activities. For instance, the structurally

similar compound 4-Hydroxyphenylacetic acid has been shown to possess antithrombotic

effects. Mechanistic studies indicate that its activity is linked to the modulation of the

PI3K/AKT/mTOR signaling pathway.

Inhibition of this pathway leads to the enhancement of autophagy, which plays a role in the

compound's antithrombotic action. It is important to note that this information pertains to a

related but distinct molecule and should not be directly extrapolated to 4-Nitrophenoxyacetic
acid without dedicated experimental validation.
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Caption: Inhibition of the PI3K/AKT/mTOR pathway by a related compound.
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Conclusion
This technical guide provides essential information on the solubility of 4-Nitrophenoxyacetic
acid, a compound of interest in chemical synthesis and pharmaceutical development. The

provided data demonstrates a clear dependence of its solubility on both solvent choice and

temperature. The detailed experimental protocol for the shake-flask method offers a

standardized approach for researchers to conduct their own solubility studies. While direct

biological signaling data for 4-Nitrophenoxyacetic acid is scarce, the activity of related

compounds suggests potential avenues for future investigation. This compilation of data and

methodologies serves as a foundational resource for professionals working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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